Cas no 82584-78-9 (Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate)

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate is a heterocyclic ester compound featuring a fused benzofuran ring system with a ketone functionality at the 4-position. This structure imparts reactivity useful in synthetic organic chemistry, particularly as a versatile intermediate for constructing more complex heterocyclic frameworks. The presence of both the ester and carbonyl groups allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions and compatibility with common organic solvents enhance its practicality in multistep syntheses. The compound's well-defined reactivity profile makes it valuable for researchers developing novel bioactive molecules or exploring structure-activity relationships.
Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate structure
82584-78-9 structure
Product Name:Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate
CAS No:82584-78-9
MF:C10H10O4
MW:194.184003353119
MDL:MFCD09027158
CID:720016
Update Time:2025-06-06

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate
    • 3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-oxo-, methyl ester
    • 4,5,6,7-Tetrahydro-4-oxo-3-benzofurancarboxylic acid methyl ester
    • 5-Methoxy-2,4-pyrimidinediol
    • Methyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate
    • METHYL 4-OXO-4,5,6,7-TETRAHYDROBENZO[B]FURAN-3-CARBOXYLATE
    • methyl 4-oxo-6,7-dihydro-5H-1-benzofuran-3-carboxylate
    • 4,5,6,7-Tetrahyd
    • 4-oxo-4,5,6,7-tetrahydrobenzo[b]furan-3-carboxylic acid methyl ester
    • 4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid methyl ester
    • 4-Oxo-4,5,6,7-tetrahydro-cumaron-carbonsaeure-(3)-methylester
    • methyl 4,5,6,7-tetrahydro-4-oxo-3-benzofurancarboxylate
    • methyl 4,5,6,7-tetrahydro-4-oxobenzofuran-3-carboxylate
    • Methyl-4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylat
    • MDL: MFCD09027158
    • Inchi: 1S/C10H10O4/c1-13-10(12)6-5-14-8-4-2-3-7(11)9(6)8/h5H,2-4H2,1H3
    • InChI Key: ZUJPFGJZTCKZGG-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)OC)C2C(CCCC1=2)=O

Computed Properties

  • Exact Mass: 194.05800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.265
  • Melting Point: 104-106
  • Boiling Point: 339.849°C at 760 mmHg
  • Flash Point: 159.335°C
  • Refractive Index: 1.528
  • PSA: 56.51000
  • LogP: 1.58520

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Methyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Pricemore >>

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